methyl 7-fluoro-4-(3-fluorophenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide

• IUPAC Name: methyl 7-fluoro-4-(3-fluorophenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carboxylate
• InChI: InChI=1S/C16H11F2NO4S/c1-23-16(20)15-9-19(12-4-2-3-10(17)7-12)13-6-5-11(18)8-14(13)24(15,21)22/h2-9H,1H3
• InChI Key: JWTRNEFKFMUHOG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C2=C(S1(=O)=O)C=C(C=C2)F)C3=CC(=CC=C3)F
• Molecular Formula: C16H11F2NO4S
• Molecular Weight: 351.3 g/mol

Description

Methyl 7-fluoro-4-(3-fluorophenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide is a useful research compound. Its molecular formula is C16H11F2NO4S and its molecular weight is 351.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• Synthesis Approach : A study by Vidal, Madelmont, and Mounetou (2006) described a straightforward synthesis of a related compound, methyl 3,4-dihydro-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide, from saccharin sodium salt. This compound serves as a precursor for quaternary ammonium derivatives with potential antiosteoarthritis applications (Vidal, Madelmont, & Mounetou, 2006).

Potential in Antitumor and Antimicrobial Applications

• Antitumor Properties : Hutchinson et al. (2001) synthesized fluorinated 2-(4-aminophenyl)benzothiazoles, showing potent cytotoxicity in certain human breast cancer cell lines, indicating potential antitumor applications (Hutchinson et al., 2001).
• Antimicrobial Agents : Rathore and Kumar (2006) reported the synthesis of 7-chloro-5-trifluoromethyl/7-fluoro/7-trifluoromethyl-4H-1,4-benzothiazines, exploring their potential as antimicrobial agents (Rathore & Kumar, 2006).

Pharmacological Research

• Cognitive Enhancer : Francotte et al. (2010) synthesized and evaluated a series of dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxides as positive allosteric modulators of AMPA receptors, one of which showed significant cognitive-enhancing effects in vivo after oral administration (Francotte et al., 2010).

Chemical Properties and Analysis

• Crystal Structure Analysis : Charris et al. (2007) determined the X-ray crystal structure of a closely related compound, providing insights into its chemical properties and potential interactions (Charris et al., 2007).